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Abstract

Sodium Methyl Cocoyl Taurate (SMCT) is a mild, anionic surfactant derived from coconut
fatty acids and N-methyltaurine, an amino acid derivative. Its favorable properties, including
excellent foaming capacity, stability over a wide pH range, and good hard water resistance,
have led to its widespread use in personal care, cosmetic, and pharmaceutical formulations.[1]
This technical guide provides an in-depth overview of the core physicochemical properties of
SMCT in aqueous solutions. It is intended to serve as a comprehensive resource for
researchers, scientists, and drug development professionals, offering detailed experimental
protocols and structured data presentation to facilitate formulation development and scientific
investigation.

Introduction

Sodium Methyl Cocoyl Taurate (SMCT) is valued for its gentle cleansing action and
compatibility with skin and hair, making it a preferred choice in products for sensitive skin and
baby care.[1] Unlike traditional sulfate-based surfactants, SMCT is known for its mildness and
biodegradability.[2] Understanding its behavior in aqueous solutions is critical for optimizing its
performance in various applications, from enhancing the stability of emulsions to controlling the
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viscosity of formulations. This guide will explore key physicochemical parameters of SMCT,
including its critical micelle concentration (CMC), surface tension, Krafft point, and viscosity, as
well as the influence of environmental factors such as pH, temperature, and electrolyte
concentration on these properties.

Core Physicochemical Properties

The performance of SMCT as a surfactant is dictated by its molecular structure, which features
a hydrophobic coconut fatty acid tail and a hydrophilic N-methyltaurine headgroup. This
amphiphilic nature governs its behavior at interfaces and its self-assembly in aqueous
solutions.

Critical Micelle Concentration (CMC)

The CMC is the concentration at which surfactant monomers in a solution begin to aggregate
and form micelles. This is a fundamental property that influences the detergency, solubilization,
and foaming capabilities of the surfactant. Above the CMC, the surface tension of the solution
remains relatively constant. For ionic surfactants, the CMC can be influenced by temperature,
pH, and the presence of electrolytes.[3]

Surface Tension

SMCT is effective at reducing the surface tension of water, which allows for the wetting of
surfaces and the emulsification of oils. The efficiency of a surfactant is often characterized by
the surface tension value at its CMC (yCMC).

Krafft Point (Tk)

The Krafft point is the temperature at which the solubility of an ionic surfactant becomes equal
to its critical micelle concentration.[4][5] Below the Krafft temperature, the surfactant has limited
solubility and exists predominantly as hydrated crystals. Above this temperature, the solubility
increases significantly due to the formation of micelles.[4][6] The Krafft point is an important
parameter for determining the operational temperature range for formulations containing ionic
surfactants.

Viscosity
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The viscosity of SMCT solutions is dependent on its concentration, the presence of
electrolytes, and temperature. The rheological properties of surfactant solutions are crucial for
the texture, stability, and application of the final product.

Quantitative Data Summary

The following tables summarize typical and expected physicochemical properties of Sodium
Methyl Cocoyl Taurate in aqueous solutions. It is important to note that the exact values can
vary depending on the purity of the SMCT, the specific fatty acid chain length distribution of the
"cocoyl" group, and the experimental conditions.

Table 1: Typical Physicochemical Properties of Commercial Sodium Methyl Cocoyl Taurate

Property Value Conditions
Appearance White to off-white paste 25°C[7]

pH (10% solution) 75-85 Aqueous solution[7]
Anionic Activity (%) 30.0-31.5

Total Solids (%) 38-43 [7]

Sodium Chloride (%) 40-75 [7]

Table 2: Influence of pH on Physicochemical Properties of SMCT (lllustrative)

Surface Tension at  Viscosity (cP) at

pH CMC (moliL)

CMC (mN/m) X% Conc.
4 Data not available Data not available Data not available
7 Data not available Data not available Data not available
9 Data not available Data not available Data not available

Note: This table is illustrative. While SMCT is stable over a wide pH range, specific quantitative
data on the pH-dependence of its properties is not readily available in the reviewed literature.
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Table 3: Influence of Temperature on Physicochemical Properties of SMCT (lllustrative)

Surface Tension at  Viscosity (cP) at
Temperature (°C) CMC (mol/L)

CMC (mN/m) X% Conc.
25 Data not available Data not available Data not available
40 Data not available Data not available Data not available
60 Data not available Data not available Data not available

Note: This table is illustrative. The CMC of ionic surfactants typically shows a U-shaped
dependence on temperature.[8] Viscosity of aqueous solutions generally decreases with
increasing temperature.[9]

Table 4: Influence of Electrolyte (NaCl) Concentration on Physicochemical Properties of SMCT
(HNlustrative)

NaCl Concentration Surface Tension at  Viscosity (cP) at
CMC (moliL)

(mol/L) CMC (mN/m) X% Conc.

0 Data not available Data not available Data not available

0.01 Data not available Data not available Data not available

0.1 Data not available Data not available Data not available

Note: This table is illustrative. The addition of salt to an ionic surfactant solution generally
decreases the CMC due to the screening of electrostatic repulsion between the head groups.
[10][11] The viscosity of surfactant solutions often increases with the addition of salt up to a
certain point.[12]

Experimental Protocols

The following sections detail the methodologies for determining the key physicochemical
properties of SMCT.

Determination of Critical Micelle Concentration (CMC)
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The CMC can be determined by monitoring a physical property of the surfactant solution that
exhibits an abrupt change in its dependence on concentration.

Method: Surface Tensiometry

e Preparation of Solutions: Prepare a series of agqueous solutions of SMCT with varying
concentrations, typically spanning a range from well below to well above the expected CMC.

o Measurement: Measure the surface tension of each solution using a tensiometer, such as
one employing the Du Nody ring or Wilhelmy plate method.[13][14] Ensure temperature
control throughout the measurements.

» Data Analysis: Plot the surface tension as a function of the logarithm of the SMCT
concentration. The CMC is determined as the concentration at the point of intersection of the
two linear portions of the plot.

Solution Preparation Surface Tension Measurement Data Analysis

Prepare stock solution Perform serial dilutions to Calibrate Tensiometer Measure surface tension of Plot Surface Tension vs. |dentify inflection point Determine CMC
of SMCT obtain a range of concentrations each concentration log(Concentration) P

Sample Preparation Heating & Cooling Cycle Data Analysis
Prepare SMCT suspension Slowly heat suspension Record temperature of Record temperature of Average the dissolution and .
[ ot A it Stting complete diseolution Slowly cool clear solution s ¢ g6 Determine Krafft Point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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